Cas no 71466-11-0 (1,3-bis(3-hydroxypropyl)urea)

• Product name: 1,3-bis(3-hydroxypropyl)urea
• CAS No: 71466-11-0
• MF: C₇H₁₆N₂O₃
• MW: 176.213541984558
• MDL: MFCD01676845
• CID: 545501
• PubChem ID: 11658371

1,3-bis(3-hydroxypropyl)urea Chemical and Physical Properties

Names and Identifiers

• Urea, N,N'-bis(3-hydroxypropyl)-
• 1,3-bis(3-hydroxypropyl)urea
• 1,3-bis(3-hydroxylpropyl)urea
• 1,3-di-(3'-hydroxy-n-propyl)-urea
• dipropanolurea
• N,N'-Bis-(3-hydroxy-propyl)-harnstoff
• N,N'-bis(3-hydroxypropyl)urea
• Urea,N,N'-bis(3-hydroxypropyl)
• AKOS029984842
• CS-0161849
• Z446130076
• 71466-11-0
• EN300-226337
• C7H16N2O3
• DTXSID50470138
• D94806
• BS-45019
• SCHEMBL692078

• MDL： MFCD01676845
• Inchi： InChI=1S/C7H16N2O3/c10-5-1-3-8-7(12)9-4-2-6-11/h10-11H,1-6H2,(H2,8,9,12)
• InChI Key： HUEPEXWUAVEESY-UHFFFAOYSA-N
• SMILES： C(CNC(=O)NCCCO)CO

Computed Properties

• Exact Mass: 176.11600
• Monoisotopic Mass: 176.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.6Ų
• XLogP3: -1.3

Experimental Properties

• PSA: 85.08000
• LogP: -0.35430